Cas no 1093653-57-6 (Butanal, 4-(heptyloxy)-3-methyl-)

• Product Name: Butanal, 4-(heptyloxy)-3-methyl-
• CAS No: 1093653-57-6
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 5019376
• Update Time: 2023-08-25

Butanal, 4-(heptyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanal, 4-(heptyloxy)-3-methyl-
• 4-(HEPTYLOXY)-3-METHYLBUTANAL
• 4-heptoxy-3-methylbutanal

• Inchi： 1S/C12H24O2/c1-3-4-5-6-7-10-14-11-12(2)8-9-13/h9,12H,3-8,10-11H2,1-2H3
• InChI Key： SUMGKDNQUWFTJW-UHFFFAOYSA-N
• SMILES： O(CC(C)CC=O)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 124
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3